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Cat. No.: B12408208

Get Quote

Content Type: Technical Whitepaper / Safety Guide Target Audience: Bioanalytical Scientists,

DMPK Researchers, and Laboratory Safety Officers.

Executive Summary: The Role of Mebeverine Acid-
d5[1][2][3][4][5]
In the bioanalysis of antispasmodics, Mebeverine acid (also known as Mebeveric acid) is the

primary circulating metabolite of Mebeverine.[1] While the parent drug is rapidly hydrolyzed in

vivo (often becoming undetectable in plasma), Mebeverine acid persists at concentrations up to

1000-fold higher, making it the definitive marker for pharmacokinetic (PK) monitoring.

Mebeverine acid-d5 (hydrochloride) serves as the critical Stable Isotope Labeled (SIL)

Internal Standard for these assays. Its deuterated ethyl moiety (

) provides mass differentiation (+5 Da) while maintaining identical chromatographic retention
and ionization efficiency to the analyte. This guide synthesizes safety data, handling protocols,
and experimental best practices for this specialized reagent.
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The following data establishes the baseline for accurate identification and inventory

management.

Table 1: Physicochemical Constants
Property Specification

Chemical Name Mebeverine acid-d5 hydrochloride

IUPAC Name

4-[[1-(4-methoxyphenyl)propan-2-yl]-(1,1,2,2,2-

pentadeuterioethyl)amino]butanoic acid

hydrochloride

CAS Number (d5)
2070015-30-2 (Free acid form ref); HCl salt

often unlisted/custom.

CAS Number (Unlabeled) 475203-77-1 (Mebeverine acid)

Molecular Formula

Molecular Weight 320.87 g/mol (Salt); 284.41 g/mol (Free Acid)

Appearance White to Off-White Solid

Solubility
Methanol (Slightly), DMSO (Soluble), Water

(Soluble)

pKa ~3.8 (Carboxylic acid), ~9.5 (Amine)

Isotopic Purity
deuterated forms (

)
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Technical Insight: The d5-label is located on the

-ethyl group. This position is metabolically stable and non-exchangeable in protic

solvents, ensuring the integrity of the internal standard during extraction and LC-

MS/MS analysis.

Hazards Identification (GHS Classification)
While specific toxicological testing is rarely performed on deuterated isotopes, safety protocols

are "bridged" from the unlabeled metabolite and the parent compound (Mebeverine HCl).

GHS Label Elements[8][9][10]
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][4]

P280: Wear protective gloves/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.[4]
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Mechanism of Toxicity
Mebeverine is a musculotropic antispasmodic with weak anticholinergic activity and sodium

channel blocking effects. Accidental ingestion of the metabolite Mebeverine acid may induce

similar, though likely attenuated, systemic effects such as hypotension or bradycardia.

Metabolic Context & Application
To understand the utility of this isotope, one must visualize the metabolic pathway. Mebeverine

acid is formed via ester hydrolysis, a rapid process mediated by plasma esterases.

Mebeverine (Parent)
(Rapidly Hydrolyzed) Plasma Esterases

Veratric Acid
(By-product)

Mebeverine Acid
(Target Analyte)Mebeverine Acid-d5

(Internal Standard)

Co-elution in LC-MS

Click to download full resolution via product page

Figure 1: Metabolic hydrolysis of Mebeverine. The d5-analog (Blue) is spiked to quantify the

accumulation of Mebeverine Acid (Green).

Experimental Protocol: Standard Preparation
Objective: Create a stable, accurate working solution for LC-MS/MS calibration. Safety Note:

Perform all weighing in a powder containment hood.

Step 1: Stock Solution Preparation (1.0 mg/mL)
Calculate: Adjust for the HCl salt and purity/water content (from CoA).

Correction Factor (CF) =

(approx 1.13)

(100 / %Purity).
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Weigh: Accurately weigh ~1.13 mg of Mebeverine Acid-d5 HCl into a 1.5 mL amber glass

vial.

Dissolve: Add 1.0 mL of Methanol (LC-MS Grade).

Note: Methanol is preferred over DMSO for easier evaporation, though DMSO is

acceptable if solubility is an issue.

Vortex: Vortex for 30 seconds until fully dissolved.

Storage: Store at

. Stable for 6 months.

Step 2: Working Internal Standard (IS) Solution
Diluent: Prepare 50:50 Methanol:Water.

Dilution: Dilute the Stock Solution to ~500 ng/mL (depending on assay sensitivity).

Example:

Stock +

Diluent.

Usage: Add this solution at a fixed volume (e.g.,

) to every sample (blanks, standards, QCs, subjects) prior to protein precipitation.

Workflow Diagram
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Solid Mebeverine Acid-d5
(Store at -20°C)

Weigh ~1 mg
(Correction for HCl salt)

Dissolve in MeOH
(Stock: 1 mg/mL)

Dilute to Working Conc.
(e.g., 500 ng/mL in 50% MeOH)

Spike into Biological Matrix
(Plasma/Urine)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for Internal Standard preparation.

Handling & Storage Guidelines
Hygroscopicity Management
As a hydrochloride salt, Mebeverine acid-d5 is hygroscopic. Moisture absorption alters the

effective weight, leading to quantification errors.

Protocol: Allow the vial to equilibrate to room temperature (approx. 15–30 mins) inside a

desiccator before opening. This prevents condensation from forming on the cold solid.

Storage Conditions
Long-term:

(or
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for periods > 1 year).

Container: Amber glass vials with PTFE-lined screw caps to prevent photolysis and solvent

evaporation.

Stability: Re-test purity annually using HPLC-UV. Look for the appearance of hydrolysis

products or degradation peaks.

Disposal & Regulatory Information
Waste Classification: Hazardous chemical waste (due to bioactivity).

Disposal Method: Dissolve in a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber. Do not flush down the drain.

Regulatory Status: For Research Use Only (RUO). Not for diagnostic or therapeutic use in

humans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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